N-[(4-acetylphenyl)carbamothioyl]-4-bromo-1,3-dimethyl-1H-pyrazole-5-carboxamide

• Molecular Formula: C15H15BrN4O2S
• Molecular Weight: 395.3 g/mol
• IUPAC Name: N-[(4-acetylphenyl)carbamothioyl]-4-bromo-2,5-dimethylpyrazole-3-carboxamide
• InChI: InChI=1S/C15H15BrN4O2S/c1-8-12(16)13(20(3)19-8)14(22)18-15(23)17-11-6-4-10(5-7-11)9(2)21/h4-7H,1-3H3,(H2,17,18,22,23)
• InChI Key: DQWLYYIURCBZHC-UHFFFAOYSA-N
• SMILES: CC1=NN(C(=C1Br)C(=O)NC(=S)NC2=CC=C(C=C2)C(=O)C)C

Description

N-[(4-acetylphenyl)carbamothioyl]-4-bromo-1,3-dimethyl-1H-pyrazole-5-carboxamide, also known as ABPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. ABPP is a selective inhibitor of serine hydrolases, which are enzymes that play an essential role in various biological processes.

Scientific Research Applications

N-[(4-acetylphenyl)carbamothioyl]-4-bromo-1,3-dimethyl-1H-pyrazole-5-carboxamide has been used extensively in scientific research as a tool to study the activity of serine hydrolases in various biological systems. The compound has been used to identify new serine hydrolase targets, study the function of known targets, and investigate the role of serine hydrolases in disease processes. This compound has been used in a range of biological systems, including bacteria, yeast, plants, and animals.

Mechanism of Action

N-[(4-acetylphenyl)carbamothioyl]-4-bromo-1,3-dimethyl-1H-pyrazole-5-carboxamide works by irreversibly binding to the active site of serine hydrolases, thereby inhibiting their activity. The compound is selective for serine hydrolases and does not inhibit other classes of enzymes. This compound has been shown to be a potent inhibitor of several serine hydrolases, including fatty acid amide hydrolase, carboxylesterase, and acetylcholinesterase.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. The compound has been shown to reduce inflammation, modulate the immune response, and improve cognitive function. This compound has also been shown to have neuroprotective effects and to reduce the severity of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

N-[(4-acetylphenyl)carbamothioyl]-4-bromo-1,3-dimethyl-1H-pyrazole-5-carboxamide has several advantages as a tool for scientific research. The compound is highly selective for serine hydrolases and does not inhibit other classes of enzymes, making it an ideal tool for studying the activity of these enzymes. This compound is also relatively easy to synthesize and can be used in a range of biological systems. However, this compound has some limitations, including its irreversible binding to serine hydrolases, which can make it difficult to study the kinetics of enzyme activity.

Future Directions

There are several future directions for research on N-[(4-acetylphenyl)carbamothioyl]-4-bromo-1,3-dimethyl-1H-pyrazole-5-carboxamide. One area of research is the development of new analogs of this compound that can selectively target different classes of serine hydrolases. Another area of research is the use of this compound in drug discovery, where the compound could be used to identify new drug targets. Finally, there is potential for the use of this compound in clinical applications, where the compound could be used to diagnose and treat diseases associated with serine hydrolase activity.
Conclusion
In conclusion, this compound, or this compound, is a chemical compound that has significant potential as a tool for scientific research. This compound is a selective inhibitor of serine hydrolases and has been used extensively to study the activity of these enzymes in various biological systems. The compound has several advantages as a tool for scientific research, including its selectivity and ease of synthesis. However, this compound also has some limitations, including its irreversible binding to serine hydrolases. There are several future directions for research on this compound, including the development of new analogs and the use of the compound in drug discovery and clinical applications.

Synthesis Methods

The synthesis of N-[(4-acetylphenyl)carbamothioyl]-4-bromo-1,3-dimethyl-1H-pyrazole-5-carboxamide involves a multi-step process that starts with the reaction of 4-bromo-1,3-dimethyl-1H-pyrazole-5-carboxylic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with N-(4-acetylphenyl)thiourea to yield this compound. The purity of the compound is determined by thin-layer chromatography and nuclear magnetic resonance spectroscopy.